Cas no 2223040-81-9 (2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)

• Product Name: 2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• CAS No: 2223040-81-9
• MF: C₁₃H₂₁BN₂O₂
• MW: 248.129043340683
• CID: 5269296
• Update Time: 2026-03-09

2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• Pyrazine, 2-(1-methylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C13H21BN2O2/c1-9(2)10-7-16-11(8-15-10)14-17-12(3,4)13(5,6)18-14/h7-9H,1-6H3
• InChI Key： XCXXTYCGZKBOIV-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC=C(B2OC(C)(C)C(C)(C)O2)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine

Professional Introduction to 2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine (CAS No. 2223040-81-9)

2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2223040-81-9, is a derivative of pyrazine and features a boronic ester group, making it a valuable intermediate in synthetic chemistry. The structure of this molecule includes a 2-isopropylpyrazine core, which is functionalized with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety. Such modifications enhance its reactivity and utility in various chemical transformations.

The significance of this compound lies in its potential applications in the development of novel pharmaceuticals. Pyrazine derivatives are well-known for their biological activity and have been explored extensively as pharmacophores in drug discovery. The presence of the boronic ester group in 2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine allows for its participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction is particularly useful for constructing complex molecular architectures and has been employed in the synthesis of biologically active compounds.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds. The compound 2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine exemplifies this trend by serving as a versatile building block for more complex molecules. For instance, researchers have utilized this compound to synthesize novel pyrazine-based drugs that exhibit promising pharmacological properties. These include potential applications in anti-inflammatory and anticancer therapies.

The boronic ester functionality of this molecule is particularly noteworthy as it facilitates the introduction of aryl groups through cross-coupling reactions. This capability has been leveraged in the development of libraries of pyrazine derivatives for high-throughput screening. Such libraries are instrumental in identifying lead compounds for further medicinal chemistry optimization. The structural features of 2-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine make it an attractive candidate for generating diverse molecular scaffolds.

Advances in synthetic methodologies have also enabled the preparation of more complex derivatives of this compound. For example, recent studies have demonstrated the use of flow chemistry techniques to efficiently produce 2-isopropylpyrazine derivatives under mild conditions. This approach not only improves yield but also enhances scalability for industrial applications. The integration of boronic esters into flow systems has opened new avenues for the synthesis of biologically relevant molecules.

The pharmacological potential of 2-isopropylpyrazine derivatives has been further explored through computational modeling and experimental validation. Studies indicate that modifications to the pyrazine ring can significantly influence biological activity. For instance, substituents such as halogens or alkoxides can alter binding affinity to target proteins. The boronic ester group provides an additional handle for further functionalization without compromising the core pharmacophore.

In conclusion，2-isopropyl-5-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l)-yI-pyrazine represents a significant advancement in synthetic and medicinal chemistry。 Its unique structural features and reactivity make it a valuable tool for drug discovery and molecular construction。 As research continues to uncover new applications for this compound， its importance in pharmaceutical development is likely to grow。 The combination of traditional organic synthesis with modern techniques such as flow chemistry ensures that 2223040 -81 -9 will remain at the forefront of chemical innovation。